4-(4-Methoxyphenyl)-2-methyl-4-oxobutanenitrile

• IUPAC Name: 4-(4-methoxyphenyl)-2-methyl-4-oxobutanenitrile
• InChI: InChI=1S/C12H13NO2/c1-9(8-13)7-12(14)10-3-5-11(15-2)6-4-10/h3-6,9H,7H2,1-2H3
• InChI Key: IAUJCVJRWZJGEY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C1=CC=C(C=C1)OC)C#N
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• CAS No.: 1181379-09-8

Description

4-(4-Methoxyphenyl)-2-methyl-4-oxobutanenitrile is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.241. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Applications

Novel Compound Synthesis The compound 4-(4-Methoxyphenyl)-2-methyl-4-oxobutanenitrile serves as a precursor in the synthesis of various heterocyclic compounds with biological activities. For instance, it's utilized in the formation of substituted pyrazoles and fused pyrimidines, exhibiting antibacterial and antifungal properties, and showing potential against tumor cells (Černuchová et al., 2005). Similarly, its derivatives are involved in synthesizing chromeno[2,3-b]quinoline-1,10(2H)-dione derivatives, which are characterized and analyzed for potential applications (Han et al., 2015).

Material Science and Corrosion Inhibition In the realm of material science, derivatives of this compound, specifically pyranopyrazole derivatives, have been studied for their corrosion inhibition properties. They show a significant efficiency in preventing mild steel corrosion in acidic solutions, indicating their potential as protective agents in industrial settings (Yadav et al., 2016).

Pharmaceutical and Biomedical Research In pharmaceutical research, the compound's derivatives have been synthesized and studied for their potential antiviral and anticancer activities. Molecular docking studies highlight the promising activity of certain derivatives against targets like the SARS Coronavirus Main Proteinase and the Human Progesterone Receptor, suggesting avenues for further drug development (Yaccoubi et al., 2022).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could involve experimental work to determine its physical and chemical properties, reactivity, and potential uses.